Cas no 2169664-74-6 (3-(2-bromo-4,6-dimethoxyphenyl)prop-2-enoic acid)

• Product Name: 3-(2-bromo-4,6-dimethoxyphenyl)prop-2-enoic acid
• CAS No: 2169664-74-6
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 6027032
• PubChem ID: 165646940
• Update Time: 2025-06-09

3-(2-bromo-4,6-dimethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4,6-dimethoxyphenyl)prop-2-enoic acid
• 3-(2-Bromo-4,6-dimethoxyphenyl)-2-propenoic acid
• EN300-1938142
• 2169664-74-6

• Inchi： 1S/C11H11BrO4/c1-15-7-5-9(12)8(3-4-11(13)14)10(6-7)16-2/h3-6H,1-2H3,(H,13,14)
• InChI Key： SPOIJQWTCXIFQF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=C(OC)C=C(OC)C=C1Br

Computed Properties

• Exact Mass: 285.98407g/mol
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.517±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 417.6±40.0 °C(Predicted)
• pka: 4.43±0.21(Predicted)

Additional information on 3-(2-bromo-4,6-dimethoxyphenyl)prop-2-enoic acid

Recent Advances in the Study of 3-(2-bromo-4,6-dimethoxyphenyl)prop-2-enoic acid (CAS: 2169664-74-6)

The compound 3-(2-bromo-4,6-dimethoxyphenyl)prop-2-enoic acid (CAS: 2169664-74-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 3-(2-bromo-4,6-dimethoxyphenyl)prop-2-enoic acid, which make it a promising candidate for the development of novel bioactive molecules. The presence of the bromo and dimethoxy substituents on the phenyl ring, combined with the prop-2-enoic acid moiety, provides a versatile scaffold for further chemical modifications. Researchers have explored its potential as a building block in the synthesis of more complex molecules with enhanced pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 3-(2-bromo-4,6-dimethoxyphenyl)prop-2-enoic acid. The compound demonstrated significant inhibition of key inflammatory mediators, such as COX-2 and TNF-α, in in vitro models. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's role in cancer research. A recent preprint on bioRxiv reported that derivatives of 3-(2-bromo-4,6-dimethoxyphenyl)prop-2-enoic acid exhibited potent cytotoxic effects against several cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These results are particularly promising given the ongoing need for novel chemotherapeutic agents with improved efficacy and reduced side effects.

The synthesis of 3-(2-bromo-4,6-dimethoxyphenyl)prop-2-enoic acid has also been optimized in recent years. A 2022 paper in Organic Letters described a more efficient and scalable synthetic route, which could facilitate its broader use in medicinal chemistry research. The new method reduces the number of steps and improves overall yield, making the compound more accessible for further studies.

Looking ahead, researchers are particularly interested in exploring the structure-activity relationships (SAR) of 3-(2-bromo-4,6-dimethoxyphenyl)prop-2-enoic acid derivatives. By systematically modifying different parts of the molecule, scientists hope to identify compounds with enhanced selectivity and potency for specific biological targets. Computational modeling and high-throughput screening approaches are being employed to accelerate this process.

In conclusion, 3-(2-bromo-4,6-dimethoxyphenyl)prop-2-enoic acid (CAS: 2169664-74-6) represents a promising scaffold in medicinal chemistry with demonstrated biological activities and potential therapeutic applications. Continued research into its mechanisms of action, optimization of its pharmacological properties, and exploration of its therapeutic potential across different disease areas will be crucial for its future development. The compound's versatility and the recent advancements in its synthesis and characterization make it an exciting area of focus for researchers in chemical biology and drug discovery.